(4-methyl-1,2-oxazol-3-yl)methanethiol
Overview
Description
“(4-methyl-1,2-oxazol-3-yl)methanethiol” is a chemical compound with the molecular formula C5H7NOS . It’s a member of the class of compounds known as oxazoles, which are aromatic compounds containing an oxazole ring .
Molecular Structure Analysis
The molecular structure of “(4-methyl-1,2-oxazol-3-yl)methanethiol” consists of a five-membered oxazole ring, which is a heterocyclic compound containing an oxygen atom and a nitrogen atom . The molecule also contains a methyl group and a methanethiol group attached to the oxazole ring .properties
| { "Design of the Synthesis Pathway": "The synthesis of (4-methyl-1,2-oxazol-3-yl)methanethiol can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "4-methyl-3-nitrobenzoic acid", "thionyl chloride", "methylamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methanethiol" ], "Reaction": [ "Step 1: Conversion of 4-methyl-3-nitrobenzoic acid to 4-methyl-3-nitrobenzoyl chloride using thionyl chloride", "Step 2: Reaction of 4-methyl-3-nitrobenzoyl chloride with methylamine to form 4-methyl-3-nitrobenzamide", "Step 3: Reduction of 4-methyl-3-nitrobenzamide to 4-methyl-3-aminobenzamide using sodium borohydride", "Step 4: Cyclization of 4-methyl-3-aminobenzamide with thionyl chloride to form 4-methyl-1,2-oxazol-3-amine", "Step 5: Conversion of 4-methyl-1,2-oxazol-3-amine to (4-methyl-1,2-oxazol-3-yl)methanethiol using methanethiol and hydrochloric acid", "Step 6: Neutralization of the reaction mixture with sodium hydroxide" ] } | |
CAS RN |
2286655-52-3 |
Product Name |
(4-methyl-1,2-oxazol-3-yl)methanethiol |
Molecular Formula |
C5H7NOS |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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